Cas no 83918-71-2 (Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate)

• Product Name: Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate
• CAS No: 83918-71-2
• MF: C₁₃H₁₄KNO₅
• MW: 303.352264881134
• CID: 730645
• PubChem ID: 23665272
• Update Time: 2025-10-19

Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-hydroxy-a-[(3-methoxy-1-methyl-3-oxo-1-propen-1-yl)amino]-,potassium salt (1:1)
• (4-hydroxyphenyl)[(3-methoxy-1-methyl-3-oxo-1-propenyl)amino]acetate potassium
• Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate
• AKOS015901347
• A836489
• (4-Hydroxyphenyl)((3-methoxy-1-methyl-3-oxo-1-propenyl)amino)acetate potassium
• potassium;2-(4-hydroxyphenyl)-2-[[(E)-4-methoxy-4-oxobut-2-en-2-yl]amino]acetate
• Potassium2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate
• SCHEMBL10935064
• D-p-Hydroxyphenylglycine dane salt
• N-(1-Methoxycarbonyl-1-propen-2-yl)-(alphaD)-amino-p-hydroxyphenylacetate Potassium Salt
• N-(1-Methoxycarbonyl-1-propen-2-yl)-(
• AD)-amino-p-hydroxyphenylacetate Potassium Salt
• POTASSIUM 2-(4-HYDROXYPHENYL)-2-{[(2E)-4-METHOXY-4-OXOBUT-2-EN-2-YL]AMINO}ACETATE
• potassium 2-(4-hydroxyphenyl)-2-[(3-methoxy-1-methyl-3-oxo-prop-1-enyl)amino]acetate;D(-)-4-Hydroxyphenylglycine dane salt
• D-(-)-a-4-Hydroxyphenylglycine dane salt methyl potassium
• 69416-61-1
• EINECS 281-306-3
• 83918-71-2

• MDL： MFCD23701627
• Inchi： 1S/C13H15NO5.K/c1-8(7-11(16)19-2)14-12(13(17)18)9-3-5-10(15)6-4-9;/h3-7,12,14-15H,1-2H3,(H,17,18);/q;+1/p-1/b8-7+;
• InChI Key： HFDVONAPNRXRSV-USRGLUTNSA-M
• SMILES： [K+].[O-]C(C(C1C=CC(=CC=1)O)N/C(=C/C(=O)OC)/C)=O

Computed Properties

• Exact Mass: 303.05090403g/mol
• Monoisotopic Mass: 303.05090403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų

Additional information on Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate

Comprehensive Overview of Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate (CAS No. 83918-71-2)

Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate (CAS No. 83918-71-2) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to a class of amino acid derivatives and exhibits unique properties due to its structural features, including a hydroxyphenyl group and a methoxy-oxobutene moiety. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring drug delivery systems, enzyme inhibitors, and bioconjugation techniques.

In recent years, the demand for high-purity biochemical intermediates like Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to act as a building block for more complex molecules has positioned it as a valuable tool in peptide synthesis and prodrug development. Researchers are particularly intrigued by its potential role in sustained-release formulations, where its solubility and stability under physiological conditions are critical factors.

The synthesis of Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate involves multi-step organic reactions, often starting from 4-hydroxybenzaldehyde or related precursors. Key steps include reductive amination and esterification, followed by purification via chromatography or recrystallization. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. These methods align with the growing industry focus on quality-by-design (QbD) principles in chemical manufacturing.

From an environmental and regulatory perspective, Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate is generally regarded as safe for laboratory use when handled according to standard protocols. Its biodegradability and low ecotoxicity profile make it a preferable choice compared to traditional synthetic intermediates with higher environmental persistence. This aligns with the global shift toward green chemistry and sustainable sourcing, topics frequently searched by professionals in the field.

Emerging applications of this compound include its use in bioorthogonal chemistry, where its reactive functional groups enable selective labeling of biomolecules without interfering with native biological processes. This has implications for live-cell imaging and diagnostic probe development, areas experiencing rapid growth due to technological advancements in fluorescence microscopy and molecular diagnostics. Additionally, its compatibility with aqueous reaction conditions makes it suitable for biocatalysis studies, another trending topic in enzymatic research.

For researchers seeking reliable suppliers of Potassium 2-(4-hydroxyphenyl)-2-((4-methoxy-4-oxobut-2-en-2-yl)amino)acetate, it is crucial to evaluate parameters such as batch-to-batch consistency, residual solvent levels, and certificates of analysis. These factors directly impact experimental reproducibility—a major concern in academic research and industrial R&D. The compound is typically available in quantities ranging from milligrams to kilograms, catering to both small-scale exploratory studies and larger process optimization efforts.

Future directions for CAS No. 83918-71-2 research may explore its utility in smart materials or stimuli-responsive drug carriers, leveraging its pH-sensitive groups. As the scientific community increasingly prioritizes multifunctional compounds, this molecule's versatility could unlock novel applications in tissue engineering or controlled-release agriculture. Such interdisciplinary potential makes it a compelling subject for grant proposals and collaborative projects at the intersection of chemistry, biology, and materials science.